molecular formula C12H12N2O3 B4757545 4-ethoxy-N-3-isoxazolylbenzamide

4-ethoxy-N-3-isoxazolylbenzamide

Cat. No. B4757545
M. Wt: 232.23 g/mol
InChI Key: UYKQBKDESBWDAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-ethoxy-N-3-isoxazolylbenzamide (EI) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. EI has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

4-ethoxy-N-3-isoxazolylbenzamide has been used in various scientific research applications, including its use as a tool to study the role of calcium channels in synaptic transmission. 4-ethoxy-N-3-isoxazolylbenzamide has also been used in the study of the molecular mechanisms of neuropathic pain. Additionally, 4-ethoxy-N-3-isoxazolylbenzamide has been used as a tool to study the role of ion channels in the regulation of insulin secretion.

Mechanism of Action

4-ethoxy-N-3-isoxazolylbenzamide is a potent inhibitor of T-type calcium channels. It binds to the alpha-1 subunit of these channels and inhibits their activity. This inhibition results in a decrease in calcium influx into cells, which affects various cellular processes, including synaptic transmission and insulin secretion.
Biochemical and Physiological Effects:
4-ethoxy-N-3-isoxazolylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit synaptic transmission in the central nervous system by blocking T-type calcium channels. 4-ethoxy-N-3-isoxazolylbenzamide has also been shown to inhibit insulin secretion by blocking T-type calcium channels in pancreatic beta cells. Additionally, 4-ethoxy-N-3-isoxazolylbenzamide has been shown to reduce mechanical allodynia and thermal hyperalgesia in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-3-isoxazolylbenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of T-type calcium channels, which makes it a valuable tool for studying the role of these channels in various cellular processes. Additionally, 4-ethoxy-N-3-isoxazolylbenzamide is relatively easy to synthesize, which makes it readily available for use in lab experiments.
However, there are also limitations to using 4-ethoxy-N-3-isoxazolylbenzamide in lab experiments. One limitation is that it is not a specific inhibitor of T-type calcium channels, as it can also inhibit other types of calcium channels. Additionally, the effects of 4-ethoxy-N-3-isoxazolylbenzamide on other cellular processes are not well understood, which limits its use in some experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-3-isoxazolylbenzamide. One direction is to study the effects of 4-ethoxy-N-3-isoxazolylbenzamide on other cellular processes, such as cell proliferation and apoptosis. Another direction is to develop more specific inhibitors of T-type calcium channels based on the structure of 4-ethoxy-N-3-isoxazolylbenzamide. Additionally, the use of 4-ethoxy-N-3-isoxazolylbenzamide in animal models of disease, such as epilepsy and hypertension, could provide valuable insights into the role of T-type calcium channels in these conditions.
Conclusion:
4-ethoxy-N-3-isoxazolylbenzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its mechanism of action as a potent inhibitor of T-type calcium channels has been extensively studied, and it has been shown to have various biochemical and physiological effects. While there are limitations to using 4-ethoxy-N-3-isoxazolylbenzamide in lab experiments, its ease of synthesis and selectivity for T-type calcium channels make it a valuable tool for studying the role of these channels in various cellular processes. There are several future directions for research on 4-ethoxy-N-3-isoxazolylbenzamide, including the development of more specific inhibitors of T-type calcium channels and the study of its effects on other cellular processes.

properties

IUPAC Name

4-ethoxy-N-(1,2-oxazol-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O3/c1-2-16-10-5-3-9(4-6-10)12(15)13-11-7-8-17-14-11/h3-8H,2H2,1H3,(H,13,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYKQBKDESBWDAI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=NOC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-N-(1,2-oxazol-3-yl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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